3-Chloro-4-fluorophenol
Overview
Description
3-Chloro-4-fluorophenol is a halophenol and an organofluorine compound . It has been used in the preparation of 3-chloro-4-fluoro-2′-methoxycarbonyldiphenyl ether required for the synthesis of flavone and xanthone derivatives .
Molecular Structure Analysis
The molecular formula of 3-Chloro-4-fluorophenol is C6H4ClFO . Its molecular weight is 146.55 . The structure can be represented by the SMILES stringOc1ccc(F)c(Cl)c1 . Physical And Chemical Properties Analysis
3-Chloro-4-fluorophenol is a solid substance . It has a boiling point of 104 °C at 11 mmHg and a melting point of 38-40 °C . It is slightly soluble in water and soluble in most common organic solvents .Scientific Research Applications
Synthesis of Flavone and Xanthone Derivatives
- Application Summary : 3-Chloro-4-fluorophenol is used in the preparation of 3-chloro-4-fluoro-2′-methoxycarbonyldiphenyl ether, which is required for the synthesis of flavone and xanthone derivatives .
Sono-Photochemical Properties of Zinc Phthalocyanine/Graphene Oxide Composites
- Application Summary : 3-Chloro-4-fluorophenol is used in the synthesis of a novel nonperipherally zinc (II) phthalocyanine . This compound is then used to prepare graphene oxide (GO)-based composites . These composites are studied for their sono-photochemical properties .
- Methods of Application : The zinc (II) phthalocyanine bearing 3-chloro-4-fluorophenoxy is noncovalently coated on the graphene oxide surface to prepare the composites . The photo-activity of these materials is then compared and discussed in terms of their potential ability to be used in photosensitizer in photodynamic therapy (PDT) and sono-photodynamic therapy (SPDT) .
- Results or Outcomes : The study found that both the zinc (II) phthalocyanine and its composites gave very high singlet oxygen generation values in both the photochemical study (PDT) and the sono-photochemical study (SPDT) . This suggests that these compounds could be promising photosensitizers for both PDT and SPDT .
Synthesis of Novel Nonperipherally Zinc (II) Phthalocyanine
- Application Summary : 3-Chloro-4-fluorophenol is used in the synthesis of a novel nonperipherally zinc (II) phthalocyanine . This compound is then used to prepare graphene oxide (GO)-based composites . These composites are studied for their sono-photochemical properties .
- Methods of Application : The zinc (II) phthalocyanine bearing 3-chloro-4-fluorophenoxy is noncovalently coated on the graphene oxide surface to prepare the composites . The photo-activity of these materials is then compared and discussed in terms of their potential ability to be used as photosensitizers in photodynamic therapy (PDT) and sono-photodynamic therapy (SPDT) .
- Results or Outcomes : The study found that both the zinc (II) phthalocyanine and its composites gave very high singlet oxygen generation values in both the photochemical study (PDT) and the sono-photochemical study (SPDT) . This suggests that these compounds could be promising photosensitizers for both PDT and SPDT .
Safety And Hazards
3-Chloro-4-fluorophenol is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
3-chloro-4-fluorophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFO/c7-5-3-4(9)1-2-6(5)8/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQXLIXHVJVAPLW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70180762 |
Source
|
| Record name | 3-Chloro-4-fluorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70180762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-fluorophenol | |
CAS RN |
2613-23-2 |
Source
|
| Record name | 3-Chloro-4-fluorophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2613-23-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-4-fluorophenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002613232 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Chloro-4-fluorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70180762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-4-fluorophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.221 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Of all NMR-observable isotopes 19F is the one most convenient for studies on the biodegradation of environmental pollutants and especially for fast initial metabolic …
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
